Cas no 82520-79-4 (1,2-Benzenedicarboxylic acid, 4-mercapto-)

• Product Name: 1,2-Benzenedicarboxylic acid, 4-mercapto-
• CAS No: 82520-79-4
• MF: C₈H₆O₄S
• MW: 198.195841312408
• CID: 4203907
• PubChem ID: 3331734
• Update Time: 2025-04-24

1,2-Benzenedicarboxylic acid, 4-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4-mercapto-
• 4-mercaptophthalic acid
• HDA52079
• 4-mercaptophthalicacid
• CS-0119692
• 4-sulfanylphthalic Acid
• 827-255-8
• 4-sulfanylbenzene-1,2-dicarboxylic acid
• SCHEMBL1431441
• 82520-79-4
• EN300-380942

• Inchi： 1S/C8H6O4S/c9-7(10)5-2-1-4(13)3-6(5)8(11)12/h1-3,13H,(H,9,10)(H,11,12)
• InChI Key： FZUUAPPKEJXGEN-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)O)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 197.99867984g/mol
• Monoisotopic Mass: 197.99867984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives